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Compound of Interest

Compound Name: Arabinothalictoside

Cat. No.: B1247370

Arabinothalictoside: An In-depth Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arabinothalictoside is a naturally occurring chemical compound. This document provides a
summary of its known chemical structure and properties based on publicly available data.
Extensive searches of scientific literature and databases have revealed a significant lack of in-
depth research on this specific molecule. Therefore, detailed information regarding its biological
activities, experimental protocols for its isolation and study, and its effects on signaling
pathways is not available at this time. This guide presents the foundational chemical
information that is currently known and highlights the need for further investigation into the
potential pharmacological significance of this compound.

Chemical Structure and Properties

Arabinothalictoside is a complex molecule with the chemical formula C19H27NO12.[1] Its
structure consists of a nitroethyl-phenoxy group linked to a disaccharide-like moiety.

Chemical Identity
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Identifier Value Source

(2S,3R,4S,5S,6R)-2-[4-(2-
nitroethyl)phenoxy]-6-

IUPAC Name [[(2S,3R,4S,5S)-3,4,5- PubChem[1]
trihydroxyoxan-2-
ylJoxymethylloxane-3,4,5-triol

Molecular Formula C19H27NO12 PubChem[1]
Molecular Weight 461.4 g/mol PubChem[1]
PubChem CID 10718822 PubChem[1]
InChlKey ZAVLPRFAODFQST- PubChem[1]

UUOPEYFDSA-N

Physicochemical Properties

A summary of the computed physicochemical properties of Arabinothalictoside is provided in
the table below. These properties are predicted through computational models.

Property Value Source
XLogP3 -2.3 PubChem[1]
Hydrogen Bond Donor Count 7 PubChem[1]
Hydrogen Bond Acceptor

Count 13 PubChem|[1]
Rotatable Bond Count 7 PubChem
Exact Mass 461.15332530 g/mol PubChem[1]
Topological Polar Surface Area 204 A2 PubChem[1]
Heavy Atom Count 32 PubChem|[1]

Natural Occurrence
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Arabinothalictoside has been reported to be a constituent of Sagittaria trifolia, commonly
known as the arrowhead plant.[1] The tuber of this plant is mentioned as a source.

Biological Activities and Pharmacological
Properties

A comprehensive search of scientific literature and databases did not yield any specific studies
on the biological activities or pharmacological properties of isolated and purified
Arabinothalictoside. While many plant extracts containing a multitude of compounds are
investigated for various effects such as antimicrobial, anti-inflammatory, or cytotoxic properties,
no such data is currently available for this particular molecule.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological assay of
Arabinothalictoside are not described in the available scientific literature. General methods
for the isolation of natural products from plant materials, such as chromatographic techniques,
would likely be applicable, but a specific protocol for Arabinothalictoside has not been
published.

Signaling Pathways

There is no information available regarding the signaling pathways that may be modulated by
Arabinothalictoside. Research into its biological effects is a necessary prerequisite to
understanding its mechanism of action at the cellular and molecular levels.

Future Directions

The current body of knowledge on Arabinothalictoside is limited to its chemical structure and
its presence in Sagittaria trifolia. This presents a clear opportunity for future research. Key
areas for investigation would include:

« Isolation and Purification: Development of a robust protocol for the isolation of
Arabinothalictoside from Sagittaria trifolia to obtain sufficient quantities for biological
screening.
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 In Vitro Screening: A broad-based in vitro screening campaign to assess its potential
cytotoxic, antimicrobial, anti-inflammatory, and antioxidant activities.

e Mechanism of Action Studies: Should any significant biological activity be identified, further
studies to elucidate the underlying mechanism of action, including its effects on specific
signaling pathways, would be warranted.

Conclusion

Arabinothalictoside is a chemically defined natural product with a notable lack of biological
and pharmacological characterization. For researchers and drug development professionals,
this compound represents an unexplored area of natural product chemistry. The foundational
data on its structure provides a starting point for its synthesis or isolation, which would be the
gateway to uncovering its potential therapeutic value. The absence of data on biological activity
and signaling pathways underscores the nascent stage of research on this particular molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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